2,5-difluoro-N-isobutylbenzamide

• IUPAC Name: 2,5-difluoro-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C11H13F2NO/c1-7(2)6-14-11(15)9-5-8(12)3-4-10(9)13/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key: CFXRTIIDZZRUDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=C(C=CC(=C1)F)F
• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol

Description

2,5-Difluoro-N-isobutylbenzamide is a benzamide derivative characterized by a benzene ring substituted with fluorine atoms at the 2- and 5-positions and an isobutyl group attached via an amide linkage. The fluorine substituents likely enhance metabolic stability and electron-withdrawing properties, while the isobutyl group may influence lipophilicity and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2,5-difluoro-N-isobutylbenzamide with structurally related benzamide derivatives from the provided evidence, focusing on substituent effects, physicochemical properties, and functional applications.

Structural and Functional Differences

Diflufenican (N-(2,4-difluorophenyl)-2-(3-(trifluoromethyl)phenoxy)-3-pyridinecarboxamide)

• Substituents: Diflufenican features a 2,4-difluorophenyl group and a pyridinecarboxamide core with a trifluoromethylphenoxy moiety.
• Key Differences: The 2,5-difluoro substitution in the target compound versus 2,4-difluoro in diflufenican alters electronic distribution and steric interactions. Diflufenican’s pyridine ring and trifluoromethyl group enhance systemic mobility in plants, making it a potent herbicide targeting carotenoid biosynthesis .

Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide)

• Substituents : Etobenzanid has a 2,3-dichlorophenyl group and an ethoxymethoxy side chain.
• The ethoxymethoxy group improves solubility but reduces lipophilicity compared to the isobutyl group in the target compound.
• Application : Etobenzanid’s use as a herbicide may rely on its solubility for foliar absorption, whereas the target compound’s isobutyl group could favor root uptake .

Mefluidide (N-(2,4-dimethyl-5-(((trifluoromethyl)sulfonyl)amino)phenyl)acetamide)

• Substituents: Mefluidide contains a trifluoromethylsulfonylamino group and an acetamide backbone.
• Key Differences : The sulfonamide group in mefluidide introduces strong acidity, contrasting with the neutral benzamide core of the target compound. This difference likely impacts mode of action, with mefluidide acting as a growth regulator via inhibition of cell division .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	logP (Predicted)	Primary Use
2,5-Difluoro-N-isobutylbenzamide	Benzamide	2,5-difluoro; N-isobutyl	~3.2	Hypothesized herbicide
Diflufenican	Pyridinecarboxamide	2,4-difluorophenyl; trifluoromethylphenoxy	~4.5	Herbicide
Etobenzanid	Benzamide	2,3-dichlorophenyl; ethoxymethoxy	~2.8	Herbicide
Mefluidide	Acetamide	Trifluoromethylsulfonylamino	~1.9	Plant growth regulator

Research Findings and Trends

• Fluorine Substitution : Compounds with fluorine at the 2- and 5-positions (e.g., the target compound) may exhibit optimized steric and electronic profiles for target binding compared to 2,4-difluoro (diflufenican) or chlorinated analogs (etobenzanid) .
• Mechanistic Insights: While diflufenican and etobenzanid act via carotenoid biosynthesis inhibition and auxin mimicry, respectively, the target compound’s mechanism may involve similar pathways, modulated by its unique substitution pattern.